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Compound of Interest |

2-Fluoro-4-(1,3-oxazol-2-
Compound Name:

yl)benzaldehyde
CAS No.: 1909319-04-5
Cat. No.: B2834180

Get Quote

2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde is a specialized aromatic aldehyde of significant
interest to researchers in medicinal chemistry and drug discovery. Its uniqgue combination of a
fluorinated benzene ring, a reactive aldehyde group, and an oxazole moiety makes it a
valuable building block for synthesizing complex heterocyclic compounds. However, as with
many novel reagents, comprehensive, publicly available safety data for this specific molecule is
limited.

This guide, therefore, adopts a first-principles, structure-activity relationship approach to
establish a robust framework for its safe handling. By deconstructing the molecule into its core
functional components—a 2-fluorobenzaldehyde and a 4-substituted oxazole—we can infer a
reliable safety profile based on the well-documented hazards of these analogous compounds.
This document is intended for researchers, scientists, and drug development professionals who
will be handling this compound and provides a comprehensive, field-proven methodology for
mitigating risks in a laboratory setting. Every protocol and recommendation herein is designed
as a self-validating system, grounded in established chemical safety principles.
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Hazard Analysis and Inferred Toxicological Profile

Given the absence of a specific Safety Data Sheet (SDS), we have synthesized the hazard
profile from analogous structures. The primary hazards are anticipated to stem from the
combined properties of a flammabile, irritating fluorinated aldehyde and a flammable, eye-

damaging heterocyclic oxazole.

Table 1: Inferred Hazard Identification and GHS Classification
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Hazard Class GHS Category

Basis for
Classification

Hazard Statement

Flammable Liquids Category 3

Based on 2-
fluorobenzaldehyde
(flash point 55°C) and
oxazole (flash point
19°C).[1][2][3]

H226: Flammable

liquid and vapour.

Skin

) o Category 2
Corrosion/Irritation

2-Fluorobenzaldehyde
is a known skin
irritant.[4][5]

H315: Causes skin

irritation.

Serious Eye
o Category 1/2A
Damage/Irritation

Oxazole is classified
as causing serious
eye damage
(Category 1).[2][3] 2-
Fluorobenzaldehyde
is a serious eye irritant
(Category 2A).[4][5]1 A
conservative
classification is

warranted.

H318/H319: Causes
serious eye
damage/serious eye
irritation.

Specific Target Organ

Toxicity (Single Category 3

Aromatic aldehydes,
including fluorinated
benzaldehydes, are

known to cause

H335: May cause

respiratory irritation.

Exposure) . S
respiratory irritation.[4]
[51[6]
Aromatic aldehydes
can be harmful if
o swallowed or inhaled. H302/H332: Harmful if
Acute Toxicity

) Category 4 (Assumed)
(Oral/lnhalation)

[7][8] This is a prudent
assumption in the
absence of specific

data.

swallowed/Harmful if

inhaled.
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Disclaimer: This classification is inferred from structurally related compounds and should be

treated as a precautionary guideline. All handling procedures should reflect these potential

hazards.

Table 2: Estimated Physical and Chemical Properties

Estimated

Property ) Rationale/Source Analogy
Value/information
Molecular Formula C10HeFNO2 -
Molecular Weight 191.16 g/mol -
] ) ) - Many substituted
Likely a solid or high-boiling ]
Appearance iquid benzaldehydes are solids or
iquid.
a liquids.[9]
od Almond-like, characteristic of Based on general properties of
or
benzaldehydes. aromatic aldehydes.[6]
Soluble in organic solvents o
N o General characteristic of
Solubility (e.g., ethanol, ether); limited )
o aromatic aldehydes.[10]
solubility in water.
Stable under recommended Aldehydes are prone to
Stability storage conditions. Air, light, oxidation to carboxylic acids.

and moisture sensitive.

[71011]

Incompatibilities

Strong oxidizing agents, strong

bases, strong reducing agents.

Common for aldehydes.[12]

Risk Mitigation and Safe Handling Protocols

A multi-layered approach to risk mitigation is essential, combining engineering controls,

administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

The primary principle is to minimize exposure through containment.
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e Fume Hood: All manipulations of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde, including
weighing, transfers, and use in reactions, must be conducted inside a certified chemical
fume hood. This is critical to prevent inhalation of potentially irritating vapors.[5]

o Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions. Local exhaust ventilation at the source is paramount.

o Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.[4]

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of PPE is based on the inferred hazards of skin/eye irritation and potential for

unknown toxicity.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Body Part PPE Specification Rationale
Safety goggles with side
shields conforming to EN166 )
Protects against splashes of
(EU) or ANSI Z87.1 (US). A o o
) the irritant/corrosive liquid.
Eyes/Face face shield should be worn o )
) Oxazole derivatives pose a risk
over goggles during )
) ) of serious eye damage.[2][3]
procedures with a high splash
risk.
Nitrile or neoprene gloves
(minimum thickness 0.4 mm). ) ) ) )
) ) Provides a barrier against skin
Hands Inspect gloves for integrity ] o
contact with an irritant.[1][13]
before use and change them
frequently.
Protects against splashes and
Bod Flame-resistant laboratory provides a layer of protection
ody

coat.

from the flammable nature of

the compound.

Respiratory

Not required under normal use
within a fume hood. For
emergencies or spill cleanup
where vapor concentrations
may be high, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Inhalation is a primary
exposure route for irritating

aldehyde vapors.[1][5]

Experimental Workflow: A Self-Validating Protocol

The following protocol for a generic solution preparation illustrates the integration of safety

measures at each step. The causality behind each action is explained to foster a deep

understanding of the safety logic.

Protocol: Preparation of a 0.1 M Solution in an Anhydrous Solvent

e Preparation and Pre-check:
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o Action: Before starting, ensure the fume hood sash is at the appropriate height and the
airflow is verified. Clear the workspace of any unnecessary equipment or reagents.

o Causality: A cluttered workspace increases the risk of spills and unforeseen reactions.
Verifying hood function is a critical checkpoint to ensure containment.

e Donning PPE:
o Action: Don all required PPE as specified in Table 3.

o Causality: This establishes the primary barrier between the researcher and the chemical
before any handling begins.

e Weighing the Compound:

o Action: Weigh the required amount of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde in a
tared, clean, and dry container (e.g., a vial or round-bottom flask) inside the fume hood.

o Causality: Weighing within the hood contains any vapors or fine particles, mitigating
inhalation risk.[5]

e Solvent Addition and Dissolution:

o Action: Add the anhydrous solvent to the container via a syringe or cannula if air/moisture
sensitivity is a concern. Gently swirl to dissolve. Keep the container capped or sealed as
much as possible during this process.

o Causality: Aromatic aldehydes can be air-sensitive.[7] Keeping the system closed prevents
atmospheric oxidation and the release of flammable and irritating vapors.[1]

e Transfer and Use:

o Action: Transfer the solution to the reaction vessel using appropriate methods (e.g.,
cannula transfer).

o Causality: Controlled transfer techniques minimize the risk of spills and exposure.

o Decontamination and Waste Disposal:
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o Action: Thoroughly decontaminate any surfaces and equipment that came into contact
with the chemical using an appropriate solvent. Dispose of all contaminated materials
(gloves, pipette tips, etc.) in a designated, sealed hazardous waste container.

o Causality: Proper decontamination prevents inadvertent secondary exposure. Segregated
waste disposal is crucial for environmental safety and regulatory compliance.

Emergency Procedures

A clear and logical response to emergencies is critical.

First Aid Measures

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention if irritation persists.[1][14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1]

Spills and Leaks

o Action: Evacuate the immediate area and alert colleagues. Remove all sources of ignition.[1]
[13] If the spill is large or you are not trained to handle it, evacuate the laboratory and contact
emergency services.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
(e.g., sand, vermiculite). Use non-sparking tools for cleanup.[5]

o Disposal: Collect the absorbed material and any contaminated soil into a sealed, labeled
container for hazardous waste disposal.
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Storage and Disposal

Proper storage is key to maintaining the integrity of the compound and ensuring safety.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[2] The storage area should be away from heat, sparks, and
open flames.[1] Due to its air and light sensitivity, storing under an inert atmosphere (e.g.,
nitrogen or argon) and in an amber vial is highly recommended.[7]

» Disposal: Dispose of unused material and contaminated waste in accordance with local,
state, and federal regulations. Do not dispose of it down the drain. Waste should be handled
by a licensed professional waste disposal service.

Visualized Workflows and Decision Trees

Visual aids are instrumental in reinforcing safety protocols and ensuring rapid, correct
responses in emergencies.
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Caption: A workflow for the safe handling of 2-Fluoro-4-(1,3-oxazol-2-yl)benzaldehyde.
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Caption: A decision tree for emergency response to incidents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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